(Z)-3-((2,3-dichlorophenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2,3-dichloroanilino)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C18H10Cl2FN3S/c19-14-2-1-3-15(17(14)20)23-9-12(8-22)18-24-16(10-25-18)11-4-6-13(21)7-5-11/h1-7,9-10,23H/b12-9-
• InChI Key: FSKNSSAPYKYGAC-XFXZXTDPSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)Cl)N/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C18H10Cl2FN3S
• Molecular Weight: 390.3 g/mol

Description

(Z)-3-((2,3-dichlorophenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C18H10Cl2FN3S and its molecular weight is 390.26. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structure Analysis

• A study by Frolov et al. (2005) explored the reduction of similar acrylonitrile compounds, yielding derivatives with potential in various chemical syntheses. This research aids in understanding the chemical behavior and potential applications of acrylonitrile compounds in synthesis processes (Frolov et al., 2005).

Biological and Pharmacological Applications

• Shen De-long (2010) synthesized novel acrylonitrile derivatives showing significant fungicidal activity, indicating potential agricultural applications (Shen De-long, 2010).
• El Nezhawy et al. (2009) examined thiazolidin-4-one derivatives, including those with fluorophenyl thiazole components, revealing promising antioxidant activities, potentially valuable in pharmaceutical development (El Nezhawy et al., 2009).
• Tarleton et al. (2012) found that certain 2-phenylacrylonitriles, closely related to the compound , exhibited broad spectrum cytotoxicity, suggesting their potential in cancer therapy (Tarleton et al., 2012).

Optical and Material Science Applications

• Anandan et al. (2018) researched thiophene dyes including acrylonitrile derivatives for optoelectronic devices, highlighting their relevance in the development of materials for optical communications and sensor protection (Anandan et al., 2018).
• Ouyang et al. (2016) synthesized an acrylonitrile derivative exhibiting aggregation enhanced emission effects, demonstrating applications in the study of piezochromic behaviors under pressure (Ouyang et al., 2016).

Environmental and Corrosion Studies

• Gong et al. (2019) explored the use of halogen-substituted thiazole derivatives, similar to the compound , as corrosion inhibitors, providing insights into applications in material preservation and engineering (Gong et al., 2019).